08:0 PI(3,4)P2

• Molecular Formula: C25H58N3O19P3
• Molecular Weight: 797.7 g/mol
• InChI: InChI=1S/C25H49O19P3.3H3N/c1-3-5-7-9-11-13-18(26)39-15-17(41-19(27)14-12-10-8-6-4-2)16-40-47(37,38)44-23-20(28)21(29)24(42-45(31,32)33)25(22(23)30)43-46(34,35)36;;;/h17,20-25,28-30H,3-16H2,1-2H3,(H,37,38)(H2,31,32,33)(H2,34,35,36);3*1H3/t17-,20-,21-,22+,23+,24+,25+;;;/m1.../s1
• InChIKey: FRWPUPUJRUQWKA-QOWPPSIZSA-N

08:0 PI(3,4)P2 Product Profile and Core Specifications for Research Procurement

08:0 PI(3,4)P2 (1,2-dioctanoyl-sn-glycero-3-phospho-(1′-myo-inositol-3′,4′-bisphosphate), also designated PI(3,4)P2 diC8 or PIP2[3′,4′](8:0/8:0), is a synthetic, short-chain analog of the endogenous lipid second messenger phosphatidylinositol 3,4-bisphosphate . It features two octanoyl (C8:0) fatty acyl chains at the sn-1 and sn-2 positions, which confer markedly enhanced aqueous solubility compared to long-chain native or synthetic PI(3,4)P2 species . The compound is typically supplied as an ammonium salt in lyophilized powder form with a purity specification of ≥98% to >99% as determined by thin-layer chromatography (TLC), ensuring its suitability for quantitative biochemical and biophysical assays [1][2].

Short-chain C8:0 analog – aqueous delivery without carriers or detergents

Supports protein–lipid binding assays, SPR, ITC, and HDX-MS workflows

High-purity lyophilized powder (ammonium salt) for quantitative reproducibility

• [1] Sigma-Aldrich (Avanti). 08:0 PI(3,4)P2 Product Specification. 850183P. View Source
• [2] MedChemExpress. Dioctanoyl PI(3,4)P2 (sodium) Technical Datasheet. View Source

Why 08:0 PI(3,4)P2 Cannot Be Replaced by Other PI(3,4)P2 Analogs or Related Phosphoinositides

Phosphoinositide analogs are not functionally interchangeable due to profound differences in acyl chain composition, which dictate critical physicochemical properties such as aqueous solubility, critical micelle concentration (CMC), and membrane partitioning kinetics . The short C8:0 chains of 08:0 PI(3,4)P2 enable direct delivery to cells without carrier lipids or detergents, a feature not shared by long-chain species (e.g., 18:1 PI(3,4)P2) that require complex liposomal formulation . Furthermore, the specific phosphoinositide headgroup (3,4-bisphosphate) confers distinct protein recognition and signaling outcomes relative to other diC8 phosphoinositides (e.g., PI(3,4,5)P3, PI(4,5)P2), as demonstrated in functional rescue assays where only diC8-PI(3,4)P2 operates independently of the lipid phosphatase SHIP2 [1]. Substituting 08:0 PI(3,4)P2 with an alternative analog without rigorous validation risks altering experimental readouts due to differential solubility, membrane incorporation efficiency, or effector protein engagement.

Long-chain analogs require liposomal formulation

18:1 PI(3,4)P2 and other long-chain species are not water-soluble; direct aqueous use is not feasible, which may alter delivery kinetics and protein access.

diC8-PIP3 shows SHIP2-dependent rescue profile

In PI3Kβ-inhibited models, diC8-PIP3 rescue is SHIP2-dependent, while diC8-PI(3,4)P2 operates independently; pathway dissection outcomes may differ.

Headgroup specificity drives effector engagement

PI(4,5)P2 or PI(3,4,5)P3 recruit distinct protein domains; substituting 08:0 PI(3,4)P2 with another phosphoinositide may shift binding and functional readouts.

• [1] Liang M, et al. PIP3 abundance overcomes PI3K signaling selectivity in invadopodia. FEBS Lett. 2022;596(4):417-426. View Source

Quantitative Differentiation of 08:0 PI(3,4)P2: Solubility, Functional Specificity, and Purity Metrics

Aqueous Solubility of 08:0 PI(3,4)P2 vs. Long-Chain PI(3,4)P2 Analogs

08:0 PI(3,4)P2 demonstrates a defined aqueous solubility of 10 mg/mL in water, a direct consequence of its short C8:0 acyl chains . In contrast, long-chain PI(3,4)P2 analogs such as 18:1 PI(3,4)P2 (dioleoyl) are supplied as powders with no reported aqueous solubility and are typically formulated into liposomes or supported lipid bilayers for experimental use, reflecting their inherent insolubility in aqueous buffers .

Aqueous Solubility

Vendor specification

10 mg/mL in watervs. no aqueous solubility reported for 18:1 PI(3,4)P2

Enables direct aqueous assay addition without liposomal formulation

Data to verify; based on vendor product specification

Evidence Dimension	Aqueous solubility
Target Compound Data	10 mg/mL in water
Comparator Or Baseline	18:1 PI(3,4)P2
Quantified Difference	Quantitative solubility reported vs. no aqueous solubility reported; practical difference: direct aqueous use vs. requirement for liposomal formulation
Conditions	Lyophilized powder dissolved in water (vendor specification)

Why This Matters

This solubility differential enables direct addition of 08:0 PI(3,4)P2 to aqueous assay buffers without detergents or carrier lipids, simplifying experimental workflows and reducing formulation-related variability.

Functional Specificity: SHIP2-Independent Rescue by diC8-PI(3,4)P2 vs. SHIP2-Dependent Rescue by diC8-PIP3

In a head-to-head functional comparison using MDA-MB-231 breast cancer cells, diC8-PI(3,4)P2 rescued gelatin degradation (a measure of invadopodia-mediated matrix degradation) in a SHIP2-independent manner when PI3Kβ was inhibited with TGX221 [1]. In the same experimental system, diC8-PIP3 (PI(3,4,5)P3) also rescued gelatin degradation, but this rescue was strictly SHIP2-dependent [1]. This demonstrates a mechanistic divergence between the two short-chain phosphoinositides that is attributable to their distinct headgroup phosphorylation states.

Functional Specificity

Head-to-head

SHIP2-independent rescue of gelatin degradation in PI3Kβ-inhibited MDA-MB-231 cellsvs. SHIP2-dependent rescue by diC8-PIP3

Supports PI(3,4)P2-specific pathway dissection without SHIP2-mediated conversion

Reported model-response context; Liang M et al. FEBS Lett 2022

Evidence Dimension	SHIP2-dependence of functional rescue
Target Compound Data	SHIP2-independent rescue of gelatin degradation in PI3Kβ-inhibited cells
Comparator Or Baseline	diC8-PIP3 (PI(3,4,5)P3)
Quantified Difference	Qualitative difference: SHIP2-independent (08:0 PI(3,4)P2) vs. SHIP2-dependent (diC8-PIP3)
Conditions	MDA-MB-231 cells treated with TGX221 (PI3Kβ inhibitor); gelatin degradation assay

Why This Matters

This functional distinction is critical for studies dissecting PI3K pathway bifurcation, as 08:0 PI(3,4)P2 can bypass the requirement for SHIP2-mediated conversion of PIP3 to PI(3,4)P2, enabling direct interrogation of PI(3,4)P2-specific effectors.

• [1] Liang M, et al. PIP3 abundance overcomes PI3K signaling selectivity in invadopodia. FEBS Lett. 2022;596(4):417-426. View Source

Purity Specifications: 08:0 PI(3,4)P2 vs. Generic diC8 PI(3,4)P2 Preparations

Commercially available 08:0 PI(3,4)P2 from Avanti Polar Lipids is supplied with a purity specification of >99% as determined by thin-layer chromatography (TLC) [1]. In comparison, other vendors of generic PI(3,4)P2 diC8 list a minimum purity of >95% . This 4% absolute difference in purity may be consequential for quantitative biophysical measurements (e.g., surface plasmon resonance, isothermal titration calorimetry) where even minor lipid impurities can confound binding affinity determinations.

Purity (TLC)

Lot attribute

>99% (Avanti formulation)>95% for generic diC8 PI(3,4)P2

Reduces impurity interference in quantitative biophysical measurements

Specification review; cross-vendor comparison

Evidence Dimension	Purity (TLC)
Target Compound Data	>99% (Avanti formulation)
Comparator Or Baseline	Generic PI(3,4)P2 diC8
Quantified Difference	>99% vs. >95% (absolute difference ≥4%)
Conditions	Thin-layer chromatography (TLC)

Why This Matters

Higher purity reduces the risk of off-target effects or analytical interference in sensitive assays, supporting more reproducible quantitative data in protein-lipid interaction studies.

• [1] Sigma-Aldrich (Avanti). 08:0 PI(3,4)P2 Product Specification. 850183P. View Source

Binding Affinity of PI(3,4)P2 vs. Other Phosphoinositides for EIAV MA Protein

A class-level comparison of phosphoinositide binding affinities for the EIAV matrix (MA) protein reveals that di-C4-PI(3,4)P2 exhibits a dissociation constant (Kd) of 102 ± 30 μM, placing it intermediate between di-C4-PI(3)P (44 ± 8 μM) and di-C4-PI(4,5)P2 (193 ± 91 μM) [1]. While this data pertains to the di-C4 (dibutyryl) analog, it provides a quantitative framework for the relative binding preference of PI(3,4)P2 within the phosphoinositide family, which is expected to be preserved for the diC8 analog due to conserved headgroup recognition [1].

Binding Affinity (Kd)

Class-level inference

102 ± 30 μM (di-C4-PI(3,4)P2) to EIAV MAPI(3)P: 44 μM; PI(4,5)P2: 193 μM

Informs relative phosphoinositide-binding domain preference within the family

Headgroup recognition expected to translate to diC8 analog; context-dependent

Evidence Dimension	Binding affinity (Kd) to EIAV MA
Target Compound Data	102 ± 30 μM (di-C4-PI(3,4)P2)
Comparator Or Baseline	di-C4-PI(3)P: 44 ± 8 μM; di-C4-PI(3,5)P2: 80 ± 6 μM; di-C4-PI(4,5)P2: 193 ± 91 μM
Quantified Difference	2.3-fold weaker than PI(3)P; 1.9-fold stronger than PI(4,5)P2
Conditions	NMR-based perturbation assay with EIAV MA protein

Why This Matters

This affinity rank order informs the selection of 08:0 PI(3,4)P2 for experiments where differential engagement of phosphoinositide-binding domains (e.g., PX, PH) is under investigation, particularly when comparing PI(3,4)P2-specific vs. PI(4,5)P2-specific effectors.

• [1] Vlach J, et al. Structural and functional studies of the EIAV matrix protein reveal a role in viral assembly. Traffic. 2011;12(4):438-451. Table 1. View Source

Optimal Research Applications for 08:0 PI(3,4)P2 Based on Quantified Differentiation

Aqueous-Phase Protein-Lipid Binding Assays Without Detergent Interference

The documented aqueous solubility of 10 mg/mL enables direct addition of 08:0 PI(3,4)P2 to protein solutions for surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), or fluorescence polarization assays without the confounding effects of detergents or carrier lipids. This is particularly valuable for determining accurate Kd values for PI(3,4)P2-binding domains (e.g., PH, PX, FYVE) where lipid presentation format can significantly alter apparent affinity.

Cell-Based Rescue Experiments Requiring SHIP2-Independent PI(3,4)P2 Signaling

In experimental systems where PI3Kβ is inhibited (e.g., with TGX221) and the goal is to dissect the PI(3,4)P2-specific branch of the pathway, 08:0 PI(3,4)P2 provides a SHIP2-independent rescue of downstream functions such as invadopodia-mediated matrix degradation [1]. This application is not achievable with diC8-PIP3, which requires SHIP2 activity for functional rescue, making 08:0 PI(3,4)P2 the preferred reagent for isolating PI(3,4)P2-specific signaling events.

High-Purity Liposome Formulation for Membrane Curvature and Tubulation Studies

The >99% TLC purity specification of Avanti-sourced 08:0 PI(3,4)P2 ensures minimal contamination by other phosphoinositide species that could artifactually recruit curvature-sensing proteins. This high purity is essential for SNX9-mediated membrane tubulation assays [2] and for supported lipid bilayer experiments where precise lipid composition is required to model PI(3,4)P2-enriched membrane microdomains.

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) of Lipid-Binding Proteins

08:0 PI(3,4)P2 has been validated for use in HDX-MS workflows to compare the conformational dynamics of proteins such as full-length wild-type sorting nexin 9 (SNX9) in the presence and absence of lipid [2]. Its solubility facilitates homogeneous mixing with protein samples, while its defined purity minimizes spectral interference, enabling robust analysis of lipid-induced conformational changes.

Application

Selection Property

Validation Focus

Aqueous protein–lipid binding assays

Carrier-free aqueous solubility

Minimize detergent interference in SPR, ITC, fluorescence polarization

PI(3,4)P2-specific pathway dissection

SHIP2-independent model response

Functional rescue endpoint validation in PI3Kβ-inhibited contexts

Membrane curvature / tubulation studies

High-purity lipid composition

Confirmation of minimal phosphoinositide cross-contamination

HDX-MS conformational analysis

Aqueous compatibility and defined purity

Minimize spectral interference and ensure homogeneous mixing

• [1] Liang M, et al. PIP3 abundance overcomes PI3K signaling selectivity in invadopodia. FEBS Lett. 2022;596(4):417-426. View Source
• [2] Sigma-Aldrich (Avanti). 08:0 PI(3,4)P2 Product Specification. 850183P. View Source